Cas no 2138018-34-3 (2,2-Difluoro-3-[(1-hydroxy-3-methoxypropan-2-yl)amino]propanoic acid)

• Product Name: 2,2-Difluoro-3-[(1-hydroxy-3-methoxypropan-2-yl)amino]propanoic acid
• CAS No: 2138018-34-3
• MF: C₇H₁₃F₂NO₄
• MW: 213.17922949791
• CID: 6411837
• PubChem ID: 165789110
• Update Time: 2025-06-13

2,2-Difluoro-3-[(1-hydroxy-3-methoxypropan-2-yl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138018-34-3
• 2,2-difluoro-3-[(1-hydroxy-3-methoxypropan-2-yl)amino]propanoic acid
• EN300-788954
• 2,2-Difluoro-3-[(1-hydroxy-3-methoxypropan-2-yl)amino]propanoic acid

• Inchi： 1S/C7H13F2NO4/c1-14-3-5(2-11)10-4-7(8,9)6(12)13/h5,10-11H,2-4H2,1H3,(H,12,13)
• InChI Key： YPXZKYPAYBHBMZ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC(CO)COC)F

Computed Properties

• Exact Mass: 213.08126422g/mol
• Monoisotopic Mass: 213.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 78.8Ų

Additional information on 2,2-Difluoro-3-[(1-hydroxy-3-methoxypropan-2-yl)amino]propanoic acid

Research Brief on 2,2-Difluoro-3-[(1-hydroxy-3-methoxypropan-2-yl)amino]propanoic Acid (CAS: 2138018-34-3)

In recent years, the compound 2,2-Difluoro-3-[(1-hydroxy-3-methoxypropan-2-yl)amino]propanoic acid (CAS: 2138018-34-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoro and hydroxy-methoxypropylamino functional groups, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2,2-Difluoro-3-[(1-hydroxy-3-methoxypropan-2-yl)amino]propanoic acid involves a multi-step process that ensures high yield and purity. Recent studies have optimized the reaction conditions, employing advanced catalytic systems to enhance stereoselectivity. The compound's structural features, particularly the difluoro moiety, contribute to its stability and bioavailability, making it a viable candidate for drug development. Researchers have also explored its derivatives to further improve pharmacokinetic properties.

Mechanistic studies reveal that 2,2-Difluoro-3-[(1-hydroxy-3-methoxypropan-2-yl)amino]propanoic acid acts as a potent inhibitor of key enzymatic pathways involved in inflammatory and metabolic disorders. In vitro and in vivo experiments demonstrate its ability to modulate specific protein targets, leading to reduced oxidative stress and improved cellular homeostasis. These findings underscore its potential as a therapeutic agent for conditions such as diabetes, neurodegenerative diseases, and cancer.

Recent preclinical trials have evaluated the safety and efficacy of this compound. Results indicate a favorable toxicity profile, with minimal adverse effects observed at therapeutic doses. Additionally, its ability to cross the blood-brain barrier highlights its potential for treating central nervous system disorders. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.

In conclusion, 2,2-Difluoro-3-[(1-hydroxy-3-methoxypropan-2-yl)amino]propanoic acid represents a promising avenue for drug discovery. Its unique chemical properties and broad therapeutic potential warrant further investigation. Future research should focus on elucidating its long-term effects and exploring combination therapies to maximize clinical benefits. This compound exemplifies the innovative strides being made in chemical biology and pharmaceutical sciences.